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Compound of Interest

Compound Name: 2-Chloro-1,1-dimethylcyclohexane

CAS No.: 55695-99-3

Cat. No.: B15467127

Get Quote

CAS Number: 55695-99-3

Introduction
2-Chloro-1,1-dimethylcyclohexane is a halogenated cyclic alkane with the chemical formula

C₈H₁₅Cl.[1] Its structure, featuring a cyclohexane ring with two methyl groups on a single

carbon atom and a chlorine atom on an adjacent carbon, makes it an interesting substrate for

mechanistic studies in organic chemistry and a potential building block in synthetic

applications. This guide provides a comprehensive overview of its synthesis, structural

elucidation through spectroscopic methods, characteristic reactivity, and potential applications

in the field of drug discovery and development.

Molecular Structure and Physicochemical
Properties
The fundamental properties of 2-Chloro-1,1-dimethylcyclohexane are summarized in the

table below.
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Property Value Source

CAS Number 55695-99-3 [1]

Molecular Formula C₈H₁₅Cl [1]

Molecular Weight 146.66 g/mol [1]

IUPAC Name
2-chloro-1,1-

dimethylcyclohexane
[1]

SMILES CC1(CCCCC1Cl)C [1]

InChIKey
KXSJTRRJBJAAQU-

UHFFFAOYSA-N
[1]

Synthesis of 2-Chloro-1,1-dimethylcyclohexane
A robust and direct method for the synthesis of 2-Chloro-1,1-dimethylcyclohexane is the free-

radical chlorination of 1,1-dimethylcyclohexane. This reaction is typically initiated by ultraviolet

(UV) light, which promotes the homolytic cleavage of chlorine gas (Cl₂) into highly reactive

chlorine radicals.

Proposed Synthetic Workflow

Cyclohexanone 1,1-Dimethylcyclohexane

1. Grignard Reaction (CH₃MgBr)
2. Dehydration (H₂SO₄, heat)
3. Hydrogenation (H₂, Pd/C) 2-Chloro-1,1-dimethylcyclohexaneFree-Radical Chlorination (Cl₂, UV light)

Click to download full resolution via product page

Caption: Proposed two-stage synthesis of 2-Chloro-1,1-dimethylcyclohexane starting from

cyclohexanone.

Step-by-Step Experimental Protocol (Proposed)
Part A: Synthesis of 1,1-Dimethylcyclohexane
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The precursor, 1,1-dimethylcyclohexane, can be synthesized from cyclohexanone. A detailed

procedure for a similar transformation can be found in established organic synthesis literature.

[2]

Part B: Free-Radical Chlorination of 1,1-Dimethylcyclohexane

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser, a

gas inlet tube, and a magnetic stirrer, dissolve 1,1-dimethylcyclohexane in a suitable inert

solvent such as carbon tetrachloride.

Initiation: While stirring the solution, irradiate the flask with a UV lamp.

Chlorination: Bubble chlorine gas through the solution at a slow and steady rate. The

reaction is exothermic and may require cooling to maintain a controlled temperature.

Monitoring: Monitor the progress of the reaction by gas chromatography (GC) to observe the

formation of the desired product and other chlorinated isomers.

Work-up: Once the desired conversion is achieved, stop the flow of chlorine gas and turn off

the UV lamp. Purge the reaction mixture with nitrogen gas to remove any unreacted chlorine.

Wash the organic layer with an aqueous solution of sodium thiosulfate to quench any

remaining chlorine, followed by a wash with brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the

solvent by rotary evaporation. The crude product, a mixture of chlorinated isomers, can be

purified by fractional distillation to isolate 2-Chloro-1,1-dimethylcyclohexane.

Spectroscopic Characterization
¹³C NMR Spectroscopy
While a publicly available spectrum is noted, the specific chemical shifts are not readily

accessible.[1] Based on established principles of ¹³C NMR spectroscopy, the predicted

chemical shifts for 2-Chloro-1,1-dimethylcyclohexane are presented below. The presence of

the electron-withdrawing chlorine atom will deshield the adjacent carbons.
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Carbon Atom
Predicted Chemical Shift
(δ, ppm)

Rationale

C1 (quaternary) 35-45
Quaternary carbon adjacent to

a chlorinated carbon.

C2 (CH-Cl) 60-70

Carbon directly bonded to

chlorine, significantly

deshielded.

C3, C6 25-35
Methylene carbons beta to the

chlorine atom.

C4, C5 20-30
Methylene carbons gamma

and delta to the chlorine atom.

Methyl Carbons 20-30
Methyl groups on the

quaternary carbon.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-Chloro-1,1-dimethylcyclohexane is expected to show distinct

signals for the different protons in the molecule.

Proton(s)
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

H2 (CH-Cl) 3.5-4.5 Multiplet 1H

Cyclohexyl Protons 1.2-2.0 Complex Multiplets 8H

Methyl Protons 0.9-1.2 Singlets 6H

Mass Spectrometry
The mass spectrum of 2-Chloro-1,1-dimethylcyclohexane, obtained through electron impact

(EI) ionization, is expected to show a molecular ion peak (M⁺) and a characteristic M+2 peak

due to the presence of the ³⁷Cl isotope.[3] Common fragmentation patterns for chloroalkanes

involve the loss of a chlorine radical or a molecule of HCl.[4][5]
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Predicted Fragmentation Pathway

[C₈H₁₅Cl]⁺˙
m/z = 146/148

[C₈H₁₅]⁺
m/z = 111- Cl•

[C₈H₁₄]⁺˙
m/z = 110

- HCl
Further Fragmentation

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Chloro-1,1-dimethylcyclohexane in

mass spectrometry.

Infrared (IR) Spectroscopy
The IR spectrum of 2-Chloro-1,1-dimethylcyclohexane will be dominated by the

characteristic absorptions of C-H and C-Cl bonds.

Functional Group Wavenumber (cm⁻¹) Description

C-H (sp³) 2850-3000 Alkane C-H stretching

C-H 1350-1480 Alkane C-H bending

C-Cl 600-800 Carbon-chlorine stretching

Reactivity and Mechanistic Considerations
2-Chloro-1,1-dimethylcyclohexane is a secondary alkyl halide, and its reactivity is primarily

governed by substitution and elimination reactions. The presence of the bulky gem-dimethyl

group at the adjacent carbon can influence the reaction pathway.

Nucleophilic Substitution Reactions
This compound can undergo both Sₙ1 and Sₙ2 reactions, with the mechanism being dependent

on the nucleophile, solvent, and temperature.
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Sₙ1 Pathway: In the presence of a weak nucleophile and a polar protic solvent, the reaction

is likely to proceed via an Sₙ1 mechanism, involving the formation of a secondary

carbocation intermediate.[6]

Sₙ2 Pathway: With a strong, unhindered nucleophile in a polar aprotic solvent, an Sₙ2

reaction is possible, although steric hindrance from the gem-dimethyl group may slow the

reaction rate.[7]

Elimination Reactions
Treatment of 2-Chloro-1,1-dimethylcyclohexane with a strong base will favor elimination

reactions (E1 or E2) to form alkenes.[8][9]

E2 Pathway: A strong, bulky base will favor the E2 mechanism, leading to the formation of

1,1-dimethyl-2-cyclohexene and/or 3,3-dimethyl-1-cyclohexene, with the major product

predicted by Zaitsev's rule.

E1 Pathway: In the presence of a weak base and heat, an E1 mechanism can compete with

the Sₙ1 reaction.[10]

Reaction Mechanism: E2 Elimination

Caption: Generalized E2 elimination mechanism for 2-Chloro-1,1-dimethylcyclohexane.

Applications in Drug Development
Halogenated organic compounds are of significant interest in medicinal chemistry. The

introduction of a chlorine atom can modulate a molecule's lipophilicity, metabolic stability, and

binding affinity to biological targets.[11][12] While specific applications of 2-Chloro-1,1-
dimethylcyclohexane in drug development are not widely documented, its potential lies in its

use as a synthetic intermediate.

Scaffold for Derivatization: The chlorine atom serves as a handle for introducing other

functional groups through nucleophilic substitution, allowing for the synthesis of a library of

compounds for biological screening.
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Probing Structure-Activity Relationships (SAR): By incorporating the 1,1-dimethylcyclohexyl

moiety into a pharmacologically active molecule, researchers can investigate the impact of

this sterically demanding, lipophilic group on biological activity.

Analogs of Natural Products: Halogenated hydrocarbons found in nature have shown

promising biological activities, including antitumor properties.[13] Synthetic analogs like 2-
Chloro-1,1-dimethylcyclohexane could be explored in this context.

Conclusion
2-Chloro-1,1-dimethylcyclohexane is a fascinating molecule from both a synthetic and

mechanistic standpoint. While detailed experimental data in the public domain is somewhat

limited, its synthesis via free-radical chlorination is a logical approach. Its reactivity is

characteristic of a secondary alkyl halide, offering pathways to a variety of functionalized

derivatives. For researchers in drug discovery, this compound represents a potentially useful,

albeit underexplored, building block for the synthesis of novel chemical entities with tailored

physicochemical and pharmacological properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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